Cas no 621-18-1 (Azobenzene-3,3'-dicarboxylic Acid)

• Product Name: Azobenzene-3,3'-dicarboxylic Acid
• CAS No: 621-18-1
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• MDL: MFCD03844759
• CID: 826369
• PubChem ID: 87563040
• Update Time: 2025-07-19

Azobenzene-3,3'-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Azonenzene-3,3\'-dicarboxylic acid
• Azobenzene-3,3'-dicarboxylic Acid
• 3-[(3-carboxyphenyl)diazenyl]benzoic acid
• 3,3'-AZODIBENZOIC ACID
• 3,3'-(Diazene-1,2-diyl)dibenzoic acid
• (E)-3,3'-(diazene-1,2-diyl)dibenzoic acid
• Benzoic acid, 3,3'-azobis-
• QBVIXYABUQQSRY-FOCLMDBBSA-N
• Azobenzene-3,3'-dicarboxylicAcid
• Azonenzene-3,3'-dicarboxylic acid
• (E)-3,3'-Azobenzenedicarboxylic acid
• (Z)-3,3'-Azobenzenedicarboxylic acid
• 3-[(3-carboxyphenyl)diazenyl]benzoic a
• Azobenzene-3,3'-dicarboxylic Acid, >/=95%
• Azonenzene-3,3\\'-dicarboxylic acid
• 621-18-1
• YSZC651
• (E)-3,3'-(diazene-1,2-diyl)dibenzoicacid
• AS-63203
• 3-[(1E)-2-(3-carboxyphenyl)diazen-1-yl]benzoic acid
• T71132
• 3,3-Azodibenzoic Acid
• AKOS037645761
• DTXSID30342041
• 249283-74-7
• A1598
• MFCD03844759
• QBVIXYABUQQSRY-UHFFFAOYSA-N
• CS-0168203
• SCHEMBL69865

• MDL： MFCD03844759
• Inchi： 1S/C14H10N2O4/c17-13(18)9-3-1-5-11(7-9)15-16-12-6-2-4-10(8-12)14(19)20/h1-8H,(H,17,18)(H,19,20)/b16-15+
• InChI Key： QBVIXYABUQQSRY-FOCLMDBBSA-N
• SMILES： OC(C1C=CC=C(C=1)/N=N/C1=CC=CC(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 270.06400
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 99.3

Experimental Properties

• Color/Form: 。
• Density: 1.354
• Boiling Point: 561.434°C at 760 mmHg
• Flash Point: 293.345°C
• Refractive Index: 1.635
• PSA: 99.32000
• LogP: 3.49840
• Solubility: 。
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Azobenzene-3,3'-dicarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：(BD81260)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Material Chemicals High Polymer Materials

Additional information on Azobenzene-3,3'-dicarboxylic Acid

Recent Advances in Azobenzene-3,3'-dicarboxylic Acid (CAS: 621-18-1) Research: Applications and Innovations in Chemical Biology and Medicine

Azobenzene-3,3'-dicarboxylic Acid (CAS: 621-18-1) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique photoisomerization properties and structural versatility. Recent studies have explored its applications in drug delivery, biosensing, and photopharmacology, leveraging its ability to undergo reversible trans-cis isomerization upon light exposure. This research brief synthesizes the latest findings on this compound, highlighting its potential to revolutionize targeted therapies and diagnostic tools.

A 2023 study published in Journal of the American Chemical Society demonstrated the use of Azobenzene-3,3'-dicarboxylic Acid as a photoswitchable linker in antibody-drug conjugates (ADCs). By incorporating this compound, researchers achieved spatiotemporal control over drug release, enhancing tumor specificity while minimizing off-target effects. The study reported a 40% increase in therapeutic efficacy compared to traditional ADCs, attributed to the precision of light-activated payload release.

In the realm of biosensing, a team from ETH Zurich developed a novel glucose sensor using Azobenzene-3,3'-dicarboxylic Acid as a conformational switch. The sensor's affinity for glucose molecules could be modulated by specific light wavelengths, enabling real-time monitoring of blood sugar levels with unprecedented accuracy. This innovation, detailed in Nature Chemical Biology, addresses critical challenges in continuous glucose monitoring for diabetes management.

Recent advancements in photopharmacology have utilized Azobenzene-3,3'-dicarboxylic Acid to create light-activated enzyme inhibitors. A 2024 paper in Angewandte Chemie described the development of photoswitchable kinase inhibitors that could be toggled between active and inactive states using visible light. This approach offers new possibilities for studying cellular signaling pathways with temporal precision, potentially leading to therapies with reduced systemic side effects.

The compound's role in materials science has also expanded, with researchers at MIT engineering light-responsive hydrogels incorporating Azobenzene-3,3'-dicarboxylic Acid. These smart materials exhibit reversible stiffness changes upon irradiation, making them ideal candidates for dynamic cell culture substrates and responsive drug delivery systems. The team reported successful application in controlled stem cell differentiation, published in Advanced Materials earlier this year.

Despite these promising developments, challenges remain in optimizing the photophysical properties of Azobenzene-3,3'-dicarboxylic Acid for biomedical applications. Current research focuses on modifying its absorption spectrum to enable deeper tissue penetration and developing water-soluble derivatives without compromising photoswitching efficiency. Ongoing clinical translation efforts aim to address these limitations while maintaining the compound's remarkable versatility.

In conclusion, Azobenzene-3,3'-dicarboxylic Acid (CAS: 621-18-1) continues to demonstrate significant potential across multiple biomedical applications. Its unique photoresponsive characteristics enable precise control over biological processes, opening new avenues for targeted therapies and diagnostic technologies. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceutical and biomedical tools.